Cas no 2764013-55-8 (4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-cyanobenzoic acid)

• Product Name: 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-cyanobenzoic acid
• CAS No: 2764013-55-8
• MF: C₂₃H₁₆N₂O₄
• MW: 384.384145736694
• CID: 5986164
• PubChem ID: 165982954
• Update Time: 2025-05-27

4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-cyanobenzoic acid
• 2764013-55-8
• 3-cyano-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid
• EN300-37342911

• Inchi： 1S/C23H16N2O4/c24-12-15-11-14(22(26)27)9-10-21(15)25-23(28)29-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,20H,13H2,(H,25,28)(H,26,27)
• InChI Key： IPYWUHJPTIROHG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(=O)O)=CC=1C#N)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 384.11100700g/mol
• Monoisotopic Mass: 384.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 99.4Ų

Additional information on 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-cyanobenzoic acid

Introduction to 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-cyanobenzoic acid (CAS No. 2764013-55-8)

4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-cyanobenzoic acid (CAS No. 2764013-55-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzoic acid and features a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of the Fmoc group makes it particularly useful in peptide synthesis and other organic reactions where temporary protection of functional groups is required.

The chemical structure of 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-cyanobenzoic acid consists of a benzoic acid core with a cyano group at the 3-position and an amino group at the 4-position, which is protected by the Fmoc moiety. This unique arrangement of functional groups imparts specific properties that make it valuable in various synthetic pathways and biological studies.

In recent years, the use of Fmoc derivatives has gained significant attention due to their ability to enhance the solubility and stability of peptides and other biomolecules. The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) because it can be easily removed under mild conditions, typically using piperidine, without causing side reactions or degradation of the target molecule.

4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-cyanobenzoic acid has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block for the synthesis of small molecules that can modulate protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their disruption can lead to various diseases. Therefore, compounds that can selectively interfere with specific PPIs are highly sought after in the development of novel therapeutics.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-cyanobenzoic acid in the synthesis of inhibitors targeting the p53-MDM2 interaction. The p53 tumor suppressor protein plays a crucial role in preventing cancer by inducing cell cycle arrest and apoptosis. However, its function is often inhibited by the MDM2 protein, which leads to uncontrolled cell proliferation. By designing small molecules that can disrupt this interaction, researchers aim to reactivate p53 and restore its tumor-suppressive function.

The cyano group in 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-cyanobenzoic acid contributes to its electronic properties and can participate in hydrogen bonding interactions, which are essential for binding to target proteins. Additionally, the benzoic acid core provides a rigid scaffold that can be modified with various substituents to optimize binding affinity and selectivity.

Beyond its applications in drug discovery, 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-cyanobenzoic acid has also been explored for its potential use in materials science. The fluorene moiety imparts fluorescence properties to the compound, making it suitable for applications such as fluorescent probes and sensors. Fluorescent probes are widely used in biological imaging to visualize cellular processes and monitor molecular interactions in real-time.

In conclusion, 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-cyanobenzoic acid (CAS No. 2764013-55-8) is a multifunctional compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and functional groups make it an invaluable tool for researchers working on peptide synthesis, protein-protein interaction modulators, and fluorescent probes. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.